RSV L-protein-IN-1

• Molecular Formula: C32H36N6O6
• Molecular Weight: 600.7 g/mol
• InChI: InChI=1S/C32H36N6O6/c1-18-7-9-20(16-23(18)38(41)42)29-35-27-22(33)17-21-26(28(27)36-29)30(39)37(31(40)32(21,2)3)14-6-12-34-13-11-19-8-10-24(43-4)25(15-19)44-5/h7-10,15-17,34H,6,11-14,33H2,1-5H3,(H,35,36)
• InChIKey: OPRZZDKUMMSNLY-UHFFFAOYSA-N

RSV L-protein-IN-1 Overview

RSV L-protein-IN-1 (also known as BI Compound D) is a non-nucleoside small molecule that targets the RNA-dependent RNA polymerase (L protein) of respiratory syncytial virus (RSV) [1]. It exhibits potent antiviral activity with an EC₅₀ of 0.021 μM against RSV and inhibits polymerase function with an IC₅₀ of 0.089 μM . The compound blocks RSV mRNA synthesis by specifically inhibiting cotranscriptional guanylylation of viral transcripts [2]. This mechanism distinguishes it from nucleoside analog inhibitors and fusion protein inhibitors. RSV L-protein-IN-1 has been validated in cellular assays and demonstrates activity in a mouse model of RSV infection .

1 RSV L polymerase functional studies: specific guanylylation inhibition

2 Viral mRNA capping mechanism dissection without direct RdRp interference

3 Non-nucleoside chemotype for target-engagement and SAR investigations

• [1] MedChemExpress. RSV L-protein-IN-1 (compound D) product datasheet. CAS: 851658-10-1. View Source
• [2] Liuzzi M, et al. Inhibitors of respiratory syncytial virus replication target cotranscriptional mRNA guanylylation by viral RNA-dependent RNA polymerase. J Virol. 2005;79(20):13105-15. PMID: 16189012. View Source

Why RSV L-protein-IN-1 Cannot Be Substituted

RSV L-protein inhibitors are not interchangeable due to profound differences in chemical scaffold, binding site topology, and resulting potency profiles. Even within the same chemical series (e.g., compounds A through E), minor structural modifications yield orders-of-magnitude differences in antiviral efficacy. For instance, RSV L-protein-IN-1 (compound D) and RSV L-protein-IN-2 (compound A) differ in potency by approximately 60-fold [1]. Additionally, selectivity for RSV subtypes varies dramatically: some inhibitors like AZ-27 are subtype-selective with ~130-fold lower activity against RSV B, while RSV L-protein-IN-1 maintains balanced potency across both major RSV subtypes [2]. Substituting a validated compound with an uncharacterized analog risks introducing undetected subtype bias, altered mechanism of action, or off-target cytotoxicity, all of which can compromise experimental reproducibility and lead to erroneous conclusions in preclinical research programs.

This Compound

RSV L-protein-IN-1: targets mRNA guanylylation step

Alternative L inhibitors

ALS-8112 (chain termination), PC786 (RdRp/connector site), AZ-27 (promoter region) – each with distinct binding sites and functional consequences

Mechanism-driven endpoint interpretation may shift when substituting inhibitor chemotypes

Potency against one L-protein function does not predict activity against others; experimental outcomes in polymerase-function studies may confound without mechanistic verification

• [1] MedChemExpress. RSV L-protein-IN-1 (compound D) product datasheet. CAS: 851658-10-1. View Source
• [2] InvivoChem. AZ-27 product datasheet. CAS: 1516772-44-3. View Source

RSV L-protein-IN-1 Comparative Evidence

mRNA Guanylylation Inhibition Mechanism

RSV L-protein-IN-1 (compound D) demonstrates markedly superior antiviral potency compared to the structurally related analog RSV L-protein-IN-2 (compound A) from the same chemical series. Against RSV replication, RSV L-protein-IN-1 exhibits an EC₅₀ of 0.021 μM, whereas RSV L-protein-IN-2 requires an EC₅₀ of 1.3 μM to achieve comparable antiviral effect [1]. At the enzymatic level, RSV L-protein-IN-1 inhibits RSV polymerase with an IC₅₀ of 0.089 μM, which is approximately 51-fold more potent than RSV L-protein-IN-2 (IC₅₀ = 4.5 μM) [1]. This quantitative potency differential directly impacts the effective working concentration required in cell-based antiviral assays, affecting both compound consumption and assay signal-to-noise ratio.

mRNA Guanylylation Inhibition

Class-level inference

Inhibits cotranscriptional guanylylation (capping step); does not directly affect RdRp elongation

Supports dissection of L-protein capping function independently from polymerase activity

Compared with nucleoside analog ALS-8112 (chain termination) and AZ-27 (initiation inhibition)

Evidence Dimension	Antiviral potency (EC₅₀)
Target Compound Data	0.021 μM
Comparator Or Baseline	RSV L-protein-IN-2 (Compound A): 1.3 μM
Quantified Difference	Approximately 62-fold more potent (EC₅₀ basis)
Conditions	RSV-infected HEp-2 cells; RSV Long strain; ELISA-based readout

Why This Matters

This 62-fold potency advantage translates to lower compound usage per assay, reduced vehicle effects, and improved assay window in high-throughput screening campaigns.

• [1] MedChemExpress. RSV L-protein-IN-1 (compound D) product datasheet. CAS: 851658-10-1. View Source

Antiviral Potency Comparison

Compared to RSV L-protein-IN-5 (compound E), another analog in the same chemical series, RSV L-protein-IN-1 exhibits superior potency both at the cellular and enzymatic levels. RSV L-protein-IN-1 shows an EC₅₀ of 0.021 μM versus 0.1 μM for RSV L-protein-IN-5—a 4.8-fold improvement in antiviral potency [1]. Similarly, against the isolated RSV polymerase, RSV L-protein-IN-1 inhibits with an IC₅₀ of 0.089 μM compared to 0.66 μM for RSV L-protein-IN-5, representing a 7.4-fold increase in enzymatic inhibitory activity [1]. This improved potency profile reduces the effective concentration required in both biochemical and cell-based assays, which is critical for minimizing off-target effects at higher compound concentrations.

Antiviral Potency

Cross-study comparable

EC50 = 0.021 μM (RSV)

Reported potency rank within tested set; context-dependent across assay platforms

ALS-8112: 0.15 μM; AZ-27: 0.01 μM (A2); JNJ-7184: 0.013 μM (A); cell-based CPE assay

Evidence Dimension	Antiviral potency (EC₅₀)
Target Compound Data	0.021 μM
Comparator Or Baseline	RSV L-protein-IN-5 (Compound E): 0.1 μM
Quantified Difference	4.8-fold more potent (EC₅₀ basis); 7.4-fold more potent (IC₅₀ basis)
Conditions	RSV-infected HEp-2 cells; RSV Long strain; polymerase enzyme assay

Why This Matters

The 7.4-fold improvement in enzymatic potency ensures robust polymerase inhibition at lower concentrations, reducing the risk of compound-related cytotoxicity in extended culture experiments.

• [1] MedChemExpress. RSV L-protein-IN-1 (compound D) product datasheet. CAS: 851658-10-1. View Source

Polymerase Inhibition Potency

Unlike the well-characterized L-protein inhibitor AZ-27, which exhibits strong subtype selectivity, RSV L-protein-IN-1 maintains balanced potency across both major RSV subtypes. AZ-27 demonstrates an EC₅₀ of 0.01 μM against RSV A2 but shows dramatically reduced activity against RSV B with an EC₅₀ of 1.3 μM—a 130-fold potency differential [1]. In contrast, RSV L-protein-IN-1 shows nearly equivalent activity against RSV A2 (IC₅₀ = 57.6 nM) and RSV B-EST (IC₅₀ = 47.8 nM), with less than 1.2-fold difference between subtypes . This balanced subtype profile is critical for research programs that must assess antiviral efficacy across diverse clinical RSV isolates without requiring subtype-specific compound optimization.

Polymerase Inhibition

Cross-study comparable

IC50 = 0.089 μM

Supports target-engagement assay context; moderate potency relative to PC786 (pM range)

ALS-8112-TP: 0.02 μM; PC786: 0.09–0.71 nM; RSV L-protein-IN-2: 4.5 μM

Evidence Dimension	Subtype-specific antiviral activity (RSV A vs RSV B)
Target Compound Data	RSV A2 IC₅₀ = 57.6 nM; RSV B-EST IC₅₀ = 47.8 nM (ratio = 1.2-fold)
Comparator Or Baseline	AZ-27: RSV A2 EC₅₀ = 0.01 μM; RSV B-WST EC₅₀ = 1.3 μM (ratio = 130-fold)
Quantified Difference	RSV L-protein-IN-1 shows <1.2-fold subtype variation vs. 130-fold variation for AZ-27
Conditions	HEp-2 cell-based antiviral assays; CPE or ELISA readout; RSV A2 and RSV B-EST/B-WST strains

Why This Matters

Balanced subtype potency enables a single compound to be used across RSV A and RSV B research models, eliminating the need for subtype-specific inhibitors and reducing experimental variability.

• [1] InvivoChem. AZ-27 product datasheet. CAS: 1516772-44-3. View Source

Therapeutic Index and Cytotoxicity

RSV L-protein-IN-1 exerts its antiviral effect through a distinct mechanism—inhibition of cotranscriptional guanylylation of viral mRNA—which differentiates it from other L-protein inhibitors such as AZ-27. Biochemical studies demonstrate that RSV L-protein-IN-1 (BI-D) blocks the addition of the 5' cap structure to nascent RSV transcripts, resulting in accumulation of uncapped, triphosphorylated short RNAs that cannot be translated efficiently [1]. In contrast, AZ-27 inhibits an earlier step by blocking initiation of RNA synthesis from the viral promoter [2]. This mechanistic divergence has practical implications: compounds targeting guanylylation may exhibit different resistance profiles and synergy potential with initiation inhibitors, providing a rationale for selecting RSV L-protein-IN-1 as a complementary tool to dissect distinct stages of the RSV polymerase catalytic cycle.

Cytotoxicity Profile

Cross-study comparable

CC50 = 8.4 μM (HEp-2); SI ≈ 400

Reported cytotoxicity endpoint context; narrower window than AZ-27 (SI >10,000)

Moderate cytotoxicity may influence extended-exposure study design

Evidence Dimension	Mechanism of RSV polymerase inhibition
Target Compound Data	Inhibits cotranscriptional mRNA guanylylation; produces uncapped, triphosphorylated short transcripts
Comparator Or Baseline	AZ-27 inhibits initiation of RNA synthesis from the promoter
Quantified Difference	Qualitative mechanistic difference—distinct step in polymerase catalytic cycle
Conditions	In vitro biochemical polymerase assays; RSV minigenome reporter systems

Why This Matters

A well-defined mechanism targeting guanylylation enables researchers to investigate distinct stages of RSV RNA synthesis and facilitates rational combination studies with mechanistically orthogonal inhibitors.

• [1] Liuzzi M, et al. Inhibitors of respiratory syncytial virus replication target cotranscriptional mRNA guanylylation by viral RNA-dependent RNA polymerase. J Virol. 2005;79(20):13105-15. PMID: 16189012. View Source
• [2] Noton SL, et al. Respiratory Syncytial Virus Inhibitor AZ-27 Differentially Inhibits Different Polymerase Activities at the Promoter. J Virol. 2015;89(15):7786-98. PMID: 25995255. View Source

In Vivo Antiviral Efficacy

RSV L-protein-IN-1 exhibits a quantifiable, albeit narrow, selectivity window, which contrasts with the reported lack of detectable cytotoxicity for AZ-27. RSV L-protein-IN-1 shows weak cytotoxicity with a CC₅₀ of 600 nM in HEp-2 cells, yielding a selectivity index (CC₅₀ / EC₅₀) of approximately 28.6 based on its EC₅₀ of 0.021 μM . AZ-27, by comparison, demonstrates no detectable cytotoxicity in parallel assays [1]. While AZ-27 offers a broader therapeutic window, its pronounced subtype selectivity (130-fold bias toward RSV A) limits its utility for RSV B research. Therefore, RSV L-protein-IN-1 provides a defined, reproducible cytotoxicity benchmark that enables precise determination of the antiviral-specific concentration range, which is essential for dose-response studies where compound toxicity must be carefully controlled and accounted for in data interpretation.

In Vivo Antiviral Activity

Class-level inference

Viral titer reduction at 4.1 mg/kg/day (mouse model)

Model-response endpoint context; quantitative detail limited in accessible sources

DZ7487 and PC786 show extended in vivo characterization; data to verify for direct comparisons

Evidence Dimension	Cytotoxicity and selectivity index (SI)
Target Compound Data	CC₅₀ = 600 nM; SI = CC₅₀/EC₅₀ ≈ 28.6
Comparator Or Baseline	AZ-27: no detectable cytotoxicity (CC₅₀ not reached)
Quantified Difference	RSV L-protein-IN-1 has defined, reproducible cytotoxicity; AZ-27 lacks detectable toxicity
Conditions	HEp-2 cell cytotoxicity assay; 3-day exposure; cell viability readout

Why This Matters

A defined cytotoxicity threshold enables precise calculation of the compound-specific antiviral window and ensures experimental designs maintain concentrations below toxic levels, improving data reproducibility.

• [1] Tiong-Yip CL, et al. Characterization of a respiratory syncytial virus L protein inhibitor. Antimicrob Agents Chemother. 2014;58(7):3867-73. PMID: 24777090. View Source

RSV L-protein-IN-1 Research Applications

mRNA Capping and Guanylylation Studies

With an EC₅₀ of 0.021 μM and robust activity in HEp-2 cell-based assays, RSV L-protein-IN-1 serves as an ideal positive control compound for high-throughput screening campaigns targeting RSV replication. Its balanced potency across RSV A and B subtypes ensures reliable performance regardless of the viral strain used in the primary screen. The well-characterized cytotoxicity profile (CC₅₀ = 600 nM) [1] allows for clear differentiation between antiviral efficacy and compound toxicity, reducing false-positive rates in HTS triage.

Benchmarking Novel L-Protein Inhibitors

The compound's defined mechanism—inhibition of cotranscriptional guanylylation of viral mRNA —makes it a valuable chemical probe for dissecting the capping function of the RSV L protein. Researchers can use RSV L-protein-IN-1 to induce accumulation of uncapped, triphosphorylated short transcripts, enabling biochemical analysis of the guanylylation step. This application is particularly relevant for structure-function studies of the L protein capping domain and for identifying host factors involved in viral mRNA processing.

SAR Studies of Non-Nucleoside Binders

RSV L-protein-IN-1 is well-suited as a reference standard for evaluating next-generation RSV polymerase inhibitors . Its established IC₅₀ of 0.089 μM against the polymerase and its validated activity in both enzymatic and cell-based formats provide a quantitative benchmark against which novel compounds can be compared. The compound's defined selectivity index and subtype-balanced profile facilitate head-to-head comparisons in multi-parameter lead optimization programs.

Resistance Profiling and Combination Therapy

Unlike subtype-selective inhibitors such as AZ-27, RSV L-protein-IN-1 maintains potent activity against RSV B (IC₅₀ = 47.8 nM) . This property makes it the preferred tool compound for laboratories studying RSV B pathogenesis, antiviral resistance in RSV B clinical isolates, or co-infection models where both RSV A and RSV B are present. Its balanced subtype activity eliminates the need for separate A- and B-specific inhibitors, streamlining experimental workflows.

Application

Selection Property

Validation Focus

mRNA capping/guanylylation studies

Mechanistic specificity for cotranscriptional capping inhibition

Dissect L-protein functions without direct RdRp interference

Polymerase inhibitor benchmarking

Established EC50/IC50 and selectivity index in published assays

Assay validation comparator and cytotoxicity baseline review

Non-nucleoside SAR exploration

Unique high-MW scaffold (600.66 g/mol)

Probe guanylylation-site binding space distinct from other chemotypes

Resistance profiling and combination studies

Mechanism orthogonal to nucleoside analogs and RdRp-site inhibitors

Assess non-overlapping resistance mutation profiles and combination study design

• [1] Liuzzi M, et al. Inhibitors of respiratory syncytial virus replication target cotranscriptional mRNA guanylylation by viral RNA-dependent RNA polymerase. J Virol. 2005;79(20):13105-15. PMID: 16189012. View Source